
Application Notes and Protocols: Experimental
Use of MitoBloCK-6 in Leukemia Cell Lines

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MitoBloCK-6

Cat. No.: B10831151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MitoBloCK-6 is a small molecule inhibitor that targets the mitochondrial protein import

machinery, specifically the Erv1/ALR (Essential for respiration and viability 1/Augmenter of liver

regeneration) sulfhydryl oxidase.[1] This interference with the mitochondrial disulfide relay

system disrupts the import of crucial proteins into the mitochondrial intermembrane space,

leading to mitochondrial dysfunction and subsequent apoptosis.[1][2] Notably, leukemia cells,

particularly Acute Myeloid Leukemia (AML), exhibit a heightened reliance on mitochondrial

protein import, making MitoBloCK-6 a promising candidate for targeted anti-leukemic therapy.

[3][4] These application notes provide a summary of the effects of MitoBloCK-6 on various

leukemia cell lines and detailed protocols for key experimental procedures.
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Cell Line Type IC50 (µM) Key Effects

OCI-AML2
Acute Myeloid

Leukemia
5-10

Inhibition of

clonogenic growth,

induction of apoptosis,

decreased levels of

nuclear-encoded

OXPHOS proteins

(ATP5A, SDHB,

NDUFB8).[3]

TEX Leukemia 5-10
Inhibition of cell

viability.[3]

Jurkat Acute T-cell Leukemia 5-10
Inhibition of cell

viability.[3]

NB4
Acute Promyelocytic

Leukemia
5-10

Inhibition of cell

viability.[3]

Table 2: Effects of MitoBloCK-6 on Primary AML Cells
Treatment Concentration
(µM)

Effect on Clonogenic
Growth of Primary AML
Cells

Effect on Clonogenic
Growth of Normal
Hematopoietic Cells

2
>64% inhibition in 4 out of 5

primary AML samples[3]

<3% loss of clonogenic

growth[3]

Signaling Pathway and Experimental Workflow
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Caption: Signaling pathway of MitoBloCK-6-induced apoptosis in leukemia cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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